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Compound of Interest |

Compound Name: Bis(2-bromophenyl)amine
CAS No.: 67242-17-5
Cat. No.: B2592992
- 7

Executive Summary & Chemical Profile[1][2]

Effective chemical safety is not merely about compliance; it is about data integrity and

personnel protection. Bis(2-bromophenyl)amine (CAS 67242-17-5) presents specific

challenges due to its halogenated nature. Unlike standard organic solvents, the presence of

bromine atoms necessitates a segregated disposal pathway to prevent damage to standard

incineration infrastructure (via HBr formation) and to comply with EPA RCRA guidelines for

halogenated wastes.

Chemical Identity & Hazard Data

Parameter

Specification

Chemical Name

Bis(2-bromophenyl)amine

CAS Number

67242-17-5

Molecular Formula

C12H9oBrzN

Physical State

Solid (Powder/Crystalline)

Primary Hazards

Irritant (Skin/Eye/Resp), Harmful if Swallowed

Waste Category

Halogenated Organic Solid

Incompatibilities

Strong Oxidizing Agents
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Pre-Disposal Handling: The "Why" Behind the
Protocol

Before disposal, the chemical must be handled to minimize contamination. The critical scientific
insight here is the prevention of cross-contamination with non-halogenated waste streams.

The Halogen Rule

Incinerators operating on non-halogenated waste streams often lack the specific scrubbers
required to neutralize Hydrogen Bromide (HBr) gas. If Bis(2-bromophenyl)amine is
introduced into a standard "Red Can" (flammable solvents) or general organic waste, the
combustion process will release corrosive HBr, potentially damaging the facility's emission
control systems and violating environmental permits.

Actionable Directive:

 NEVER mix Bis(2-bromophenyl)amine with non-halogenated solvents (e.g., Acetone,
Ethanol) unless the entire container is designated as "Halogenated Waste."

o ALWAYS use a dedicated solid waste container or a liquid waste container specifically
tagged "Halogenated."

Spill Response Decision Matrix

In the event of a spill, immediate classification determines the cleanup protocol.
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Figure 1: Decision matrix for immediate spill response. Note that larger spills require EHS
intervention due to the potential for respiratory irritation from dust.

Waste Segregation & Packaging Procedures

This section details the self-validating system for packaging. If these steps are followed, the
waste profile will automatically meet most waste vendor acceptance criteria.

Step 1: Container Selection

» Solid Waste: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is acceptable
but poses a breakage risk.

» Liquid Waste (if dissolved): Use a chemically resistant safety can or glass bottle (e.g., amber
glass) compatible with halogenated solvents.
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Step 2: Labeling (RCRA Compliance)

The label is the primary communication tool for the waste hauler. It must contain:
e Full Chemical Name: "Bis(2-bromophenyl)amine" (No abbreviations).
e Hazard Checkbox: Mark "Toxic" and "Irritant."

o Constituent Tag: Explicitly write "Contains Halogens" or "Halogenated".[1]

Step 3: Accumulation

o Time Limit: Do not store waste in the Satellite Accumulation Area (SAA) for more than 90
days (or 180 days depending on generator status).

» Lid Protocol: Keep the container closed at all times except when adding waste. This is the #1
citation during EPA lab inspections.

The Disposal Workflow: Lifecycle Management

The following diagram illustrates the chain of custody from the bench to final destruction.
Understanding this helps researchers appreciate why "down the drain” is strictly prohibited—it
bypasses the necessary thermal destruction and scrubbing steps.
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Figure 2: The lifecycle of halogenated waste. Note the specialized incineration step required to
neutralize bromine byproducts.

Emergency Procedures
Fire Safety

e Hazard: Combustion produces Hydrogen Bromide (HBr), Nitrogen Oxides (NOx), and
Carbon Monoxide (CO).
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» Extinguishing Media: Water spray, Carbon dioxide (COZ2), Dry chemical, or Chemical foam.

e Procedure: Evacuate the area. Do not inhale fumes.[2] Firefighters must wear self-contained
breathing apparatus (SCBA).

First Aid

e Eye Contact: Rinse immediately with plenty of water for at least 15 minutes. Mechanism: The
amine functionality can cause caustic-like irritation; immediate dilution is critical to prevent
corneal damage.

o Skin Contact: Wash off immediately with soap and plenty of water. Remove contaminated
clothing.[2]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting unless directed by medical
personnel. Call a POISON CENTER immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2592992#bis-2-bromophenyl-amine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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